Cas no 141-02-6 (Bis(2-ethylhexyl) Fumarate)

• Product Name: Bis(2-ethylhexyl) Fumarate
• CAS No: 141-02-6
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• MDL: MFCD00065144
• CID: 824803
• Update Time: 2025-10-31

Bis(2-ethylhexyl) Fumarate Chemical and Physical Properties

Names and Identifiers

• DIOCTYL FUMARATE
• Bis(2-ethylhexyl) Fumarate
• 2-Butenedioic acid (2E)-, 1,4-bis(2-ethylhexyl) ester
• 2-Butenedioic acid (2E)-, bis(2-ethylhexyl) ester
• 2-Butenedioic acid (E)-,di(2-ethylhexyl) ester
• 2-Butenedioic acid, bis(2-ethylhexyl) ester
• 2-Ethylhexyl fumarate
• Bis-(2-ethylhexyl)ester kyseliny fumarove
• Di(2-ethylhexyl) fumarate
• DOF
• Fumaric acid, bis(2-ethylhexyl) ester
• Fumaric acid, di(2-ethylhexyl) ester
• RC Comonomer DOF
• Fumaric Acid Dioctyl Ester
• Di-n-octyl fumarate
• Bis(2-ethylhexyl) (2E)-2-butenedioate
• Fumaric Acid Di(2-ethylhexyl) Ester
• FUMARIC ACID BIS(2-ETHYLHEXYL) ESTER

• MDL： MFCD00065144
• Inchi： 1S/C20H36O4/c1-5-9-11-17(7-3)15-23-19(21)13-14-20(22)24-16-18(8-4)12-10-6-2/h13-14,17-18H,5-12,15-16H2,1-4H3/b14-13-
• InChI Key： ROPXFXOUUANXRR-YPKPFQOOSA-N
• SMILES： CCCCC(COC(/C=C\C(OCC(CCCC)CC)=O)=O)CC

Computed Properties

• Exact Mass: 340.26148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.94
• Melting Point: −58 °C(lit.)
• Boiling Point: 185°C/5mmHg(lit.)
• Flash Point: 190 °C
• Refractive Index: n20/D 1.458(lit.)
• PSA: 52.6

Bis(2-ethylhexyl) Fumarate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 38
• Safety Instruction： 24-26-36-24/25
• RTECS：LT0525000
• Hazardous Material Identification：
• Risk Phrases：38
• Safety Term：S24-S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Bis(2-ethylhexyl) Fumarate

Bis(2-ethylhexyl) Fumarate: A Comprehensive Overview

Bis(2-ethylhexyl) Fumarate, also known by its CAS No. 141-02-6, is a versatile compound that has garnered significant attention in various industrial and research applications. This compound, a derivative of fumaric acid, is widely recognized for its unique chemical properties and its role in numerous chemical processes. In recent years, advancements in materials science and polymer chemistry have further highlighted its potential in innovative applications.

Bis(2-ethylhexyl) Fumarate is primarily utilized as a polymerization inhibitor and a stabilizer in the production of polymers and resins. Its ability to control polymerization reactions has made it indispensable in the manufacturing of high-performance materials. Recent studies have demonstrated its effectiveness in enhancing the stability of polymeric materials under harsh environmental conditions, such as UV exposure and thermal stress.

The synthesis of Bis(2-ethylhexyl) Fumarate involves a multi-step process that ensures high purity and consistency in the final product. Researchers have explored various synthetic pathways to optimize yield and reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In the field of electronics, Bis(2-ethylhexyl) Fumarate has found applications as a precursor in the synthesis of advanced materials, such as dielectrics and semiconductors. Its ability to form stable cross-linked structures makes it a valuable component in high-frequency capacitors and other electronic devices.

Recent advancements in green chemistry have also led to the exploration of Bis(2-ethylhexyl) Fumarate as a bio-based alternative to traditional petrochemical derivatives. This shift towards sustainable materials has been driven by increasing environmental concerns and regulatory pressures.

Furthermore, Bis(2-ethylhexyl) Fumarate has been studied for its potential in drug delivery systems due to its biocompatibility and controlled degradation properties. Researchers are investigating its use in encapsulating therapeutic agents, offering promising avenues for targeted drug delivery.

The compound's role as a UV stabilizer has also been extensively studied, with recent findings indicating improved photostability when incorporated into polymeric matrices. This property is particularly valuable in applications such as coatings, adhesives, and automotive components.

In conclusion, Bis(2-ethylhexyl) Fumarate (CAS No. 141-02-6) continues to be a focal point in both academic research and industrial applications due to its diverse functionality and adaptability across multiple sectors.